Cas no 886915-47-5 (N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(ethanesulfonyl)benzamide)

• Product Name: N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(ethanesulfonyl)benzamide
• CAS No: 886915-47-5
• MF: C₁₇H₁₅ClN₂O₃S₂
• MW: 394.895600557327
• CID: 5477031
• Update Time: 2025-09-28

N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(4-chloro-3-methyl-2(3H)-benzothiazolylidene)-4-(ethylsulfonyl)-
• N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(ethanesulfonyl)benzamide

• Inchi： 1S/C17H15ClN2O3S2/c1-3-25(22,23)12-9-7-11(8-10-12)16(21)19-17-20(2)15-13(18)5-4-6-14(15)24-17/h4-10H,3H2,1-2H3
• InChI Key： AMPBBRPDBBPATR-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=C(Cl)C=CC=C2S1)(=O)C1=CC=C(S(CC)(=O)=O)C=C1

Additional information on N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(ethanesulfonyl)benzamide

N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(ethanesulfonyl)benzamide (CAS 886915-47-5): A Comprehensive Overview

The compound N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(ethanesulfonyl)benzamide (CAS 886915-47-5) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This benzothiazole derivative exhibits unique structural features, making it a subject of interest for various applications. With the increasing demand for novel compounds in drug discovery and crop protection, understanding the properties and potential of this molecule is crucial for researchers and industry professionals.

Structurally, N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(ethanesulfonyl)benzamide combines a benzothiazole core with an ethanesulfonylbenzamide moiety. The presence of both electron-withdrawing (chloro and sulfonyl) and electron-donating (methyl) groups creates interesting electronic properties that influence its reactivity and biological activity. Recent studies have focused on how these structural elements contribute to the compound's potential as a building block for more complex molecules.

In pharmaceutical applications, derivatives of benzothiazole compounds like CAS 886915-47-5 have shown promise in addressing current healthcare challenges. Researchers are particularly interested in their potential as kinase inhibitors, with possible applications in managing chronic conditions. The unique 2,3-dihydro-1,3-benzothiazol-2-ylidene structure may offer advantages in drug design, particularly in improving bioavailability and target specificity.

The agrochemical sector has shown growing interest in N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(ethanesulfonyl)benzamide as a potential lead compound for developing new crop protection agents. With increasing global focus on sustainable agriculture and reduced environmental impact, this compound's structural features may contribute to next-generation solutions that address resistance issues in pest management while maintaining favorable environmental profiles.

Synthetic approaches to CAS 886915-47-5 typically involve multi-step procedures that highlight modern organic chemistry techniques. The condensation of appropriately substituted benzothiazole precursors with activated benzamide derivatives under controlled conditions yields the target compound. Recent advancements in green chemistry have led to improved synthetic routes that reduce waste and improve atom economy, addressing growing concerns about sustainable chemical production.

Analytical characterization of N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(ethanesulfonyl)benzamide employs standard techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, which are critical for research applications. The development of robust analytical methods for this compound supports quality control in both research and potential industrial applications.

Current research trends involving benzothiazole derivatives like CAS 886915-47-5 focus on structure-activity relationship studies. Scientists are investigating how modifications to the core structure affect biological activity, with the goal of optimizing properties for specific applications. This approach aligns with the pharmaceutical industry's need for compounds that can address multiple parameters in drug development, including efficacy, safety, and manufacturability.

The commercial availability of N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(ethanesulfonyl)benzamide has increased in recent years, reflecting growing research interest. Suppliers typically offer the compound in various quantities to accommodate different research needs, from small-scale laboratory investigations to larger-scale evaluations. Proper handling and storage recommendations are provided to maintain compound integrity.

From a regulatory perspective, CAS 886915-47-5 is subject to standard chemical safety protocols. Researchers working with this compound should follow good laboratory practices and consult relevant safety data sheets. The compound's status may vary by jurisdiction, and users should verify current regulations before initiating work with this material.

Future directions for research on N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(ethanesulfonyl)benzamide may include expanded biological screening, formulation studies, and exploration of novel derivatives. The compound's versatility makes it a valuable tool for addressing current challenges in medicinal chemistry and agricultural science, particularly in developing solutions with improved selectivity and environmental compatibility.

In conclusion, N-(2E)-4-chloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(ethanesulfonyl)benzamide (CAS 886915-47-5) represents an important class of benzothiazole derivatives with significant potential across multiple applications. Its unique structural features and demonstrated biological activities position it as a valuable compound for ongoing research and development efforts in pharmaceutical and agrochemical fields.